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Compound of Interest

Compound Name: 1-Chlorobutan-2-ol

Cat. No.: B167632

Physical Properties of 1-Chlorobutan-2-ol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1-chlorobutan-
2-ol, with a specific focus on its boiling point and density. While experimentally determined
values for these properties are not readily available in publicly accessible databases, this
document outlines the standard methodologies for their determination, providing a framework
for laboratory investigation.

Summary of Physical Properties

A precise, experimentally verified boiling point and density for 1-chlorobutan-2-ol are not cited
in major chemical databases. However, its fundamental properties have been calculated and
are presented below.
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Property Value Source
Molecular Formula CaHoCIO PubChem[1][2]
Molecular Weight 108.57 g/mol PubChem[1][2][3]
IUPAC Name 1-chlorobutan-2-ol PubChem[1][2]
Boiling Point Data not available

Density Data not available

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
boiling point and density of a liquid organic compound such as 1-chlorobutan-2-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical constant.

Methodology: Distillation Method

o Apparatus Setup: A simple distillation apparatus is assembled. This includes a round-bottom
flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.
The thermometer bulb should be positioned so that its top is level with the bottom of the
side-arm of the distillation head.

o Sample Preparation: The round-bottom flask is charged with a sample of 1-chlorobutan-2-ol
and a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

o Data Collection: As the liquid heats, the temperature will rise. The temperature reading is
recorded when the vapor condensation ring passes the thermometer bulb and a steady
temperature is maintained while the liquid is distilling. This steady temperature is the boiling
point.
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o Pressure Correction: The atmospheric pressure at the time of the experiment should be
recorded. If the atmospheric pressure deviates significantly from standard pressure (760
mmHg), a correction may need to be applied to the observed boiling point.

Determination of Density

Density is the mass of a substance per unit volume. It is an intrinsic property that can aid in the
identification and purity assessment of a compound.

Methodology: Pycnometer Method

o Apparatus Preparation: A clean, dry pycnometer (a small glass flask with a precisely fitted
ground glass stopper with a capillary tube through it) is weighed accurately on an analytical
balance.

o Sample Filling: The pycnometer is filled with 1-chlorobutan-2-ol. Care is taken to ensure no
air bubbles are trapped inside. The stopper is inserted, and any excess liquid that emerges
from the capillary is carefully wiped off the exterior of the pycnometer.

e Weighing: The filled pycnometer is weighed again to determine the mass of the 1-
chlorobutan-2-ol.

» Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density, typically distilled water, at a specific temperature. The mass of the water is
determined by weighing. The precise volume of the pycnometer can then be calculated using
the known density of water at that temperature.

o Calculation: The density of 1-chlorobutan-2-ol is calculated by dividing the mass of the
sample by the determined volume of the pycnometer.

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the chemical substance and the
determination of its physical properties through experimental procedures.
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Logical Flow for Physical Property Determination
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Caption: Workflow for determining and presenting physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical properties of 1-Chlorobutan-2-ol (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167632#physical-properties-of-1-chlorobutan-2-ol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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